Cas no 339030-37-4 (1-(3-CHLOROPHENYL)-4-METHOXY-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLIC ACID)

1-(3-Chlorophenyl)-4-methoxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid is a pyridazine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a chlorophenyl group and a methoxy substituent, contributing to its potential as an intermediate in the synthesis of bioactive compounds. The presence of the carboxylic acid moiety enhances its reactivity, enabling further functionalization. This compound is valued for its stability under standard conditions and its compatibility with various synthetic protocols. Researchers utilize it in the development of novel therapeutic agents and crop protection chemicals due to its distinct pharmacophoric properties. Its precise molecular architecture makes it a versatile building block in medicinal chemistry.
1-(3-CHLOROPHENYL)-4-METHOXY-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLIC ACID structure
339030-37-4 structure
Product Name:1-(3-CHLOROPHENYL)-4-METHOXY-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLIC ACID
CAS No:339030-37-4
MF:C12H9ClN2O4
MW:280.663861989975
CID:5914343
PubChem ID:1486216
Update Time:2025-05-24

1-(3-CHLOROPHENYL)-4-METHOXY-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chlorophenyl)-4-methoxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid
    • AKOS005102804
    • 8G-305S
    • 1-(3-chlorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
    • 339030-37-4
    • 1-(3-chlorophenyl)-4-methoxy-6-oxopyridazine-3-carboxylic acid
    • Oprea1_089349
    • SCHEMBL5717653
    • 3-Pyridazinecarboxylic acid, 1-(3-chlorophenyl)-1,6-dihydro-4-methoxy-6-oxo-
    • 1-(3-CHLOROPHENYL)-4-METHOXY-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLIC ACID
    • Inchi: 1S/C12H9ClN2O4/c1-19-9-6-10(16)15(14-11(9)12(17)18)8-4-2-3-7(13)5-8/h2-6H,1H3,(H,17,18)
    • InChI Key: SOGUENRXPIGUCV-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NN(C2=CC=CC(Cl)=C2)C(=O)C=C1OC

Computed Properties

  • Exact Mass: 280.0250845g/mol
  • Monoisotopic Mass: 280.0250845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Boiling Point: 484.7±55.0 °C(Predicted)
  • pka: -3.89±0.40(Predicted)

1-(3-CHLOROPHENYL)-4-METHOXY-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLIC ACID Related Literature

Additional information on 1-(3-CHLOROPHENYL)-4-METHOXY-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLIC ACID

Research Update on 1-(3-CHLOROPHENYL)-4-METHOXY-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLIC ACID (CAS: 339030-37-4)

1-(3-Chlorophenyl)-4-methoxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid (CAS: 339030-37-4) is a pyridazine derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis. The study demonstrated that 1-(3-chlorophenyl)-4-methoxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid exhibited potent inhibitory activity against PDE4 with an IC50 value of 12 nM, outperforming several benchmark inhibitors in preclinical models. The researchers attributed this efficacy to the compound's unique binding mode within the PDE4 active site, as revealed by X-ray crystallography.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, which detailed an improved synthetic route for this compound. The new method employed a microwave-assisted cyclization step, reducing the overall synthesis time from 48 hours to just 6 hours while maintaining a high yield (82%) and purity (>99%). This optimization is particularly valuable for scaling up production for further pharmacological evaluation.

Recent in vivo studies have expanded the compound's therapeutic potential beyond inflammation. A 2023 study in Molecular Cancer Therapeutics demonstrated its ability to suppress tumor growth in triple-negative breast cancer models by modulating the PI3K/AKT/mTOR pathway. The compound showed a favorable safety profile in these studies, with no significant hepatotoxicity observed at therapeutic doses.

Despite these promising findings, challenges remain in the development of this compound. Its relatively low oral bioavailability (23% in rat models) currently limits its potential for oral administration. Several research groups are now exploring prodrug strategies and formulation approaches to address this limitation. Additionally, the exact structure-activity relationships of various derivatives are still being mapped to identify compounds with improved pharmacokinetic properties.

The growing body of research on 1-(3-chlorophenyl)-4-methoxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid suggests it represents a valuable scaffold for drug development. Its dual activity against both inflammatory pathways and certain cancer targets makes it particularly interesting for therapeutic areas where these conditions intersect, such as inflammation-associated cancers. Further clinical translation of these findings will depend on overcoming the current pharmacokinetic challenges and demonstrating efficacy in human trials.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.